Cas no 5197-95-5 (Benzyltriethylammonium Bromide)

• Product Name: Benzyltriethylammonium Bromide
• CAS No: 5197-95-5
• MF: C₁₃H₂₂BrN
• MW: 272.224483013153
• MDL: MFCD00011822
• CID: 45605
• PubChem ID: 24848806
• Update Time: 2025-11-02

Benzyltriethylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-diethylethanaminium bromide
• TRIETHYLBENZYLAMMONIUM BROMIDE
• BTEAB
• N-Benzyl-N,N,N-triethylammonium bromide
• BENZENEMETHANAMINIUM,N,N,N-TRIETHYL-,BROMIDE
• Benzyltriethylazanium bromide
• Benzyltriethylaminium·bromide
• Triethylbenzylaminium·bromide
• Benzyltriethylammonium bromide
• Benzyl triethyl ammonium bromide (TEBA)
• benzyl(triethyl)azanium,bromide
• benzyl triethyl ammonium chloride
• bromide
• Ammonium,benzyltriethyl-, bromide (8CI)
• Benzenemethanaminium, N,N,N-triethyl-, bromide(9CI)
• Benzyltriethylammonium bromide (6CI,7CI)
• Benzyl triethyl ammonium bromide
• NS00081135
• F11252
• benzyl(triethyl)azanium;bromide
• benzyl-triethyl-ammonium bromide
• triethylbenzyl ammonium bromide
• CHQVQXZFZHACQQ-UHFFFAOYSA-M
• FT-0622867
• A828868
• MFCD00011822
• 5197-95-5
• triethyl benzyl ammonium bromide
• CS-W014030
• SY010481
• DTXSID20966295
• AS-12629
• EINECS 225-986-1
• BENZENEMETHANAMINIUM, N,N,N-TRIETHYL-, BROMIDE
• SCHEMBL117943
• AC-20118
• AKOS015833013
• W-105858
• B0443
• benzyl triethylammonium bromide
• benzyltriethyl ammonium bromide
• benzyl(triethyl)ammonium bromide
• triethylbenzylammoniumbromide
• N-benzyl-triethyl-ammonium bromide
• DB-050372
• Benzyltriethylammonium Bromide

• MDL： MFCD00011822
• Inchi： 1S/C13H22N.BrH/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;/h7-11H,4-6,12H2,1-3H3;1H/q+1;/p-1
• InChI Key： CHQVQXZFZHACQQ-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CC1C=CC=CC=1
• BRN： 3739113

Computed Properties

• Exact Mass: 271.09400
• Monoisotopic Mass: 271.09356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.2838 (rough estimate)
• Melting Point: 193-195 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.5260 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 0.00000
• LogP: 0.06710
• Sensitiveness: Hygroscopic
• Solubility: dissolve in water
• Vapor Pressure: No data available

Benzyltriethylammonium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Benzyltriethylammonium Bromide

Benzyltriethylammonium Bromide (CAS No. 5197-95-5): A Versatile Phase Transfer Catalyst in Modern Chemistry

Benzyltriethylammonium bromide (CAS No. 5197-95-5), often abbreviated as BTEAB, is a quaternary ammonium salt that has gained significant attention in synthetic chemistry due to its exceptional properties as a phase transfer catalyst (PTC). This compound, with the molecular formula C13H22BrN, plays a pivotal role in facilitating reactions between reactants in immiscible phases, making it indispensable in organic synthesis, pharmaceutical manufacturing, and material science.

The growing interest in BTEAB applications aligns with current trends in green chemistry, where researchers seek efficient catalysts to minimize solvent use and reduce environmental impact. As industries prioritize sustainable practices, benzyltriethylammonium bromide uses have expanded beyond traditional laboratory settings into industrial-scale processes. Its ability to accelerate reactions under mild conditions makes it particularly valuable for pharmaceutical intermediates synthesis and specialty chemicals production.

From a chemical perspective, Benzyltriethylammonium bromide properties include excellent solubility in both organic and aqueous media, thermal stability up to 200°C, and the capacity to form stable ion pairs with various anions. These characteristics explain why BTEAB in organic synthesis has become so prevalent, especially for nucleophilic substitution reactions, esterifications, and oxidations. Recent studies highlight its effectiveness in nanoparticle synthesis, where it acts as both stabilizer and phase transfer agent.

The mechanism of phase transfer catalysis by BTEAB involves the formation of lipophilic ion pairs that can shuttle between aqueous and organic phases. This unique property addresses one of the most searched questions in synthetic chemistry: "How to improve reaction yields between immiscible reactants?" The answer often lies in selecting appropriate quaternary ammonium catalysts like BTEAB, which demonstrate superior performance compared to similar compounds in many applications.

Market analysis reveals increasing demand for Benzyltriethylammonium bromide suppliers as more industries recognize its value. The compound's purity grades (typically 98-99%) and packaging options (from grams to kilograms) cater to diverse user needs, from academic research to industrial production. Current BTEAB price trends reflect stable supply chains, though researchers should always verify specifications for their particular applications.

Safety considerations for handling BTEAB chemical follow standard laboratory protocols for quaternary ammonium compounds. While not classified as hazardous under normal conditions, proper storage away from strong oxidizing agents and in cool, dry environments ensures long-term stability. These practical aspects frequently appear in search queries like "Benzyltriethylammonium bromide storage conditions" and "BTEAB handling precautions."

Emerging applications of Benzyltriethylammonium bromide in materials science include its use as a template for mesoporous materials and as a surface modifier for nanoparticles. These cutting-edge uses demonstrate how traditional catalysts find new relevance in advanced technologies. The compound's role in ionic liquid formulations also attracts attention from researchers developing novel electrolytes and green solvents.

Comparative studies between BTEAB and other PTCs (like tetrabutylammonium salts) often focus on cost-effectiveness, catalytic efficiency, and environmental impact. Such comparisons help answer common user questions about "best phase transfer catalyst for Williamson ether synthesis" or "choosing between quaternary ammonium catalysts." The balanced properties of BTEAB frequently make it the preferred choice for many applications.

From a synthetic chemistry perspective, Benzyltriethylammonium bromide reactions typically proceed with higher yields and shorter reaction times compared to non-catalyzed processes. Detailed protocols using BTEAB appear in numerous patents and publications, particularly for asymmetric synthesis and heterocyclic compound preparation. These documented methods provide valuable references for researchers optimizing their own synthetic routes.

The future outlook for BTEAB in industrial chemistry appears promising, with ongoing research exploring its potential in continuous flow systems and multiphase reactions. As chemical manufacturing evolves toward more sustainable and efficient processes, versatile catalysts like benzyltriethylammonium bromide will likely maintain their importance in both academic and industrial settings.